Cas no 28144-67-4 (Benzeneethanamine, b-methylene-)
28144-67-4 structure
Product Name:Benzeneethanamine, b-methylene-
Benzeneethanamine, b-methylene- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, b-methylene-
- 1-phenylprop-2-en-1-amine
- 2-phenylprop-2-en-1-amine
- benzenemethanamine, alpha-ethenyl-
- 1-phenyl-1-aminomethylethene
- 2-Phenyl-allylamine
- 2-phenyl-2-propen-1-amine
- Benzeneethanamine, β-methylene-
-
- MDL： MFCD13727849
- Inchi： 1S/C9H11N/c1-2-9(10)8-6-4-3-5-7-8/h2-7,9H,1,10H2
- InChI Key： VESLRNDUOCLYDT-UHFFFAOYSA-N
- SMILES： C=CC(C1=CC=CC=C1)N
Computed Properties
- Exact Mass: 133.08923
- Monoisotopic Mass: 133.089149
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
- XLogP3: 1.6
Experimental Properties
- Density: 0.963
- Melting Point: 54-56 °C(Solv: hexane (110-54-3); ligroine (8032-32-4))
- Boiling Point: 220.9°Cat760mmHg
- Flash Point: 91.5°C
- Refractive Index: 1.544
- PSA: 26.02
- pka: 9.73±0.29(Predicted)
Benzeneethanamine, b-methylene- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-58201-0.05g |
2-phenylprop-2-en-1-amine |
28144-67-4 | 0.05g |
$1056.0 | 2023-06-08 | ||
| Enamine | EN300-58201-0.1g |
2-phenylprop-2-en-1-amine |
28144-67-4 | 0.1g |
$1106.0 | 2023-06-08 | ||
| Enamine | EN300-58201-0.25g |
2-phenylprop-2-en-1-amine |
28144-67-4 | 0.25g |
$1156.0 | 2023-06-08 | ||
| Enamine | EN300-58201-0.5g |
2-phenylprop-2-en-1-amine |
28144-67-4 | 0.5g |
$1207.0 | 2023-06-08 | ||
| Enamine | EN300-58201-1.0g |
2-phenylprop-2-en-1-amine |
28144-67-4 | 1g |
$1256.0 | 2023-06-08 | ||
| Enamine | EN300-58201-2.5g |
2-phenylprop-2-en-1-amine |
28144-67-4 | 2.5g |
$2464.0 | 2023-06-08 | ||
| Enamine | EN300-58201-5.0g |
2-phenylprop-2-en-1-amine |
28144-67-4 | 5g |
$3645.0 | 2023-06-08 | ||
| Enamine | EN300-58201-10.0g |
2-phenylprop-2-en-1-amine |
28144-67-4 | 10g |
$5405.0 | 2023-06-08 | ||
| Ambeed | A1113666-1g |
2-Phenylprop-2-en-1-amine |
28144-67-4 | 95% | 1g |
$898.0 | 2024-04-20 |
Benzeneethanamine, b-methylene- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
28144-67-4 (Benzeneethanamine, b-methylene-) Related Products
- 244092-63-5((S)-1-Phenylprop-2-en-1-amine hydrochloride)
- 1181394-16-0((R)-1-Phenylprop-2-en-1-amine hydrochloride)
- 688362-57-4(1-(3-METHYLPHENYL)PROP-2-EN-1-AMINE)
- 102879-25-4(Benzenemethanamine, a-ethenyl-, hydrochloride)
- 325490-29-7((R)-1-phenylprop-2-en-1-amine)
- 1270339-44-0(1-(3,4-Dimethylphenyl)prop-2-en-1-amine)
- 688362-59-6(1-(4-METHYLPHENYL)PROP-2-EN-1-AMINE)
- 4393-21-9(1-Phenylprop-2-en-1-amine)
- 244092-75-9((S)-1-Phenyl-2-propenylamine)
- 688362-64-3((1S)-1-(3-METHYLPHENYL)PROP-2-ENYLAMINE)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
